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Compound of Interest

Compound Name: Tetra-p-tolylethene

Cat. No.: B1595811 Get Quote

This guide provides a comprehensive overview of the chemical and physical properties of

Tetra-p-tolylethene (TPE), a cornerstone molecule in the field of materials science. TPE is a

prime example of a luminogen exhibiting Aggregation-Induced Emission (AIE), a photophysical

phenomenon with profound implications for the development of advanced optoelectronic

materials, chemical sensors, and biomedical probes. This document is intended for

researchers, scientists, and drug development professionals seeking a detailed understanding

of TPE's fundamental characteristics and its experimental handling.

Core Molecular Identifiers
Tetra-p-tolylethene is a symmetrical, sterically hindered aromatic alkene. Its unique propeller-

like structure is central to its remarkable photophysical behavior.
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Identifier Value Source

IUPAC Name
1-methyl-4-[1,2,2-tris(4-

methylphenyl)ethenyl]benzene
[1]

Synonyms 1,1,2,2-Tetra-p-tolylethene

CAS Number 5831-43-6 [1]

Molecular Formula C₃₀H₂₈ [1]

Molecular Weight 388.54 g/mol [1]

InChI Key
KNBCWMJBIJTDTC-

UHFFFAOYSA-N
[2]

The Phenomenon of Aggregation-Induced Emission
(AIE)
The most defining characteristic of Tetra-p-tolylethene is its Aggregation-Induced Emission

(AIE). In dilute solutions, TPE is virtually non-emissive. However, upon aggregation in poor

solvents or in the solid state, it becomes strongly fluorescent. This behavior is antithetical to

most traditional fluorophores, which suffer from Aggregation-Caused Quenching (ACQ).

The underlying mechanism for AIE in TPE is the Restriction of Intramolecular Motions (RIM). In

the dissolved state, the four p-tolyl rings of the TPE molecule undergo low-frequency rotational

and vibrational motions. These motions provide non-radiative pathways for the excited state to

decay, effectively quenching fluorescence. When the molecules aggregate, these

intramolecular motions are physically constrained. This blockage of non-radiative decay

channels forces the excited state to decay radiatively, resulting in a dramatic increase in

fluorescence quantum yield.
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Dilute Solution

Aggregate / Solid State

TPE Molecule
(Excited State)

Intramolecular
Rotation/Vibration

Active Motion Non-emissive
(Heat Dissipation)

Non-Radiative Decay

TPE Aggregate
(Excited State)

Restricted Intramolecular
Motions (RIM)

Physical Constraint Strong FluorescenceRadiative Decay
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Start: Di-p-tolylmethanone

Low-valent Titanium Reagent
(e.g., TiCl₄/Zn or TiCl₃/LiAlH₄)

in anhydrous THF

1. Add to

Reductive Coupling
(Reflux under inert atmosphere)

2. React

Quenching
(e.g., aq. K₂CO₃)

3. After reaction

Work-up & Extraction
(e.g., with Dichloromethane)

4. Process

Purification
(Column Chromatography)

5. Isolate

Product: Tetra-p-tolylethene

6. Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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